Cas no 888722-09-6 (Pyrimidine, 4-(phenylmethoxy)-)

Pyrimidine, 4-(phenylmethoxy)- structure
888722-09-6 structure
Product Name:Pyrimidine, 4-(phenylmethoxy)-
CAS No:888722-09-6
MF:C11H10N2O
MW:186.20990228653
CID:1933523
PubChem ID:54086763
Update Time:2025-04-21

Pyrimidine, 4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-(phenylmethoxy)-
    • SCHEMBL7697845
    • 4-(Benzyloxy)pyrimidine
    • 888722-09-6
    • Inchi: 1S/C11H10N2O/c1-2-4-10(5-3-1)8-14-11-6-7-12-9-13-11/h1-7,9H,8H2
    • InChI Key: ODYVZWDKDPSBKF-UHFFFAOYSA-N
    • SMILES: O(C1C=CN=CN=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 186.079
  • Monoisotopic Mass: 186.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35A^2
  • XLogP3: 2
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